Cas no 133034-13-6 (2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde)

2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde structure
133034-13-6 structure
Product name:2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
CAS No:133034-13-6
MF:C17H16O5
MW:300.305945396423
CID:2058301
PubChem ID:11033908

2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropionyl)benzaldehyde
    • 3'-Formyl-2', 4', 6'-trihydroxy-5'-methyldihydrochalcone
    • MEGxp0_000878
    • 3'-formyl-2',4',6'-trihydroxy-5'-methyldihydrochalcone
    • 2,4,6-trihydroxy-3-methyl-5-(3-phenylpropanoyl)benzaldehyde
    • 133034-13-6
    • CHEMBL268838
    • LMPK12120489
    • Inchi: InChI=1S/C17H16O5/c1-10-15(20)12(9-18)17(22)14(16(10)21)13(19)8-7-11-5-3-2-4-6-11/h2-6,9,20-22H,7-8H2,1H3
    • InChI Key: HKKGGXRAYMJKFW-UHFFFAOYSA-N
    • SMILES: Cc1c(O)c(C=O)c(O)c(C(=O)CCc2ccccc2)c1O

Computed Properties

  • Exact Mass: 300.09977361Da
  • Monoisotopic Mass: 300.09977361Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.592
  • Topological Polar Surface Area: 94.8Ų

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